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Compound of Interest

Compound Name: Afzelechin 3-O-xyloside

Cat. No.: B15595825 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of

Afzelechin 3-O-xyloside, a flavonoid compound. In the absence of a specific Safety Data

Sheet (SDS) for this compound, the precautionary principle shall be applied, treating the

substance as potentially hazardous chemical waste.

Chemical and Physical Properties
While specific quantitative data for Afzelechin 3-O-xyloside is not readily available, the table

below summarizes the known properties of the closely related compound, Afzelechin 3-O-

alpha-L-rhamnopyranoside, to provide some context.

Property Value

Molecular Formula C21H24O9

Molecular Weight 420.4 g/mol [1]

Physical Description Powder

Solubility Soluble in DMSO, Pyridine, Methanol, Ethanol

Note: Data presented is for Afzelechin 3-O-alpha-L-rhamnopyranoside as a proxy, due to the

lack of specific data for Afzelechin 3-O-xyloside.
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Predicted Hazard Profile
A predicted ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile for

the related compound Afzelechin 3-O-alpha-L-rhamnopyranoside suggests potential for the

following hazards:

Human Ether-a-go-go-Related Gene inhibition

Micronuclear toxicity

Respiratory toxicity

Reproductive toxicity

Androgen and Thyroid receptor binding

PPAR gamma activation

Crustacea aquatic toxicity

Given these potential hazards, it is imperative to handle Afzelechin 3-O-xyloside with

appropriate personal protective equipment (PPE) and to follow a hazardous waste disposal

protocol.

Disposal Protocol
The following procedure outlines the steps for the proper disposal of Afzelechin 3-O-xyloside
waste. This protocol is based on general best practices for laboratory chemical waste disposal

and should be performed in accordance with your institution's specific environmental health

and safety (EHS) guidelines.

Step 1: Waste Identification and Segregation

Treat all solid and liquid waste containing Afzelechin 3-O-xyloside as hazardous chemical

waste.

Segregate Afzelechin 3-O-xyloside waste from other waste streams at the point of

generation to prevent accidental mixing with incompatible materials.
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Do not mix this waste with non-hazardous waste. If combined, the entire mixture must be

treated as hazardous waste.[2]

Step 2: Containerization

Solid Waste: Collect solid Afzelechin 3-O-xyloside waste (e.g., contaminated filter paper,

gloves, weigh boats) in a designated, leak-proof container with a secure lid.

Liquid Waste: Collect liquid waste containing Afzelechin 3-O-xyloside (e.g., unused

solutions, rinsates) in a chemically compatible, non-leaking container with a tightly sealing

cap. Plastic containers are often preferred over glass to minimize the risk of breakage.

Ensure the exterior of the waste container is clean and free of contamination.

Step 3: Labeling

Immediately label the waste container with a hazardous waste tag provided by your

institution's EHS department.

The label must include the following information:

The words "Hazardous Waste"

The full chemical name: "Afzelechin 3-O-xyloside"

An accurate estimation of the concentration and total quantity of the waste.

The date of waste generation (the date you first added waste to the container).

The name and contact information of the principal investigator or responsible person.

The laboratory room number.

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area (SAA) within the laboratory.
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The SAA should be at or near the point of waste generation.

Ensure secondary containment is used to capture any potential leaks or spills.

Store the waste container in a well-ventilated area, away from sources of ignition and

incompatible chemicals.

Step 5: Disposal Request

Once the waste container is full, or if you are discontinuing the use of Afzelechin 3-O-
xyloside, arrange for its disposal through your institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Step 6: Empty Container Disposal

An empty container that held Afzelechin 3-O-xyloside must be triple rinsed with a suitable

solvent (e.g., methanol or ethanol) before it can be considered non-hazardous.[3]

The rinsate from the triple rinse must be collected and disposed of as hazardous liquid

waste.[4]

After triple rinsing and allowing the container to air dry in a ventilated area (such as a fume

hood), deface or remove the original label.[3]

The clean, de-labeled container can then be disposed of in the regular laboratory glass or

plastic recycling, as appropriate.

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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